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Compound of Interest

Compound Name: 4-(3-Chloropropyl)phenol

CAS No.: 99103-80-7

Cat. No.: B3176378 Get Quote

Executive Summary
4-(3-Chloropropyl)phenol is a para-substituted phenol featuring a lipophilic propyl chloride

tail.[1] Its solubility behavior is governed by the competition between the polar, hydrogen-

bonding hydroxyl group and the lipophilic, electrophilic chloropropyl chain.[1]

Primary Solvents: High solubility in polar aprotic solvents (DMSO, DMF) and moderately

polar organic solvents (Dichloromethane, Ethanol, Diethyl ether).[1]

Aqueous Solubility: Low.[1] The propyl chloride chain significantly increases lipophilicity

(Predicted LogP ~3.[1]0) compared to phenol, rendering it sparingly soluble in water.[1]

Critical Handling: Solvents containing strong nucleophiles (e.g., primary amines) should be

avoided to prevent unwanted nucleophilic substitution at the alkyl chloride position.[1]

Physicochemical Profile & Solvation Mechanics[1]
Understanding the molecule's structure is the prerequisite for predicting solvent interaction.[1]
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Property Value (Approx.) Implication for Solubility

Molecular Formula C₉H₁₁ClO
Moderate molecular weight

(170.64 g/mol ).[1][2][3]

XLogP3 3.0

Lipophilic. Prefers organic

phases over aqueous phases.

[1]

H-Bond Donors 1 (Phenolic -OH)
Soluble in H-bond accepting

solvents (Ethers, Ketones).[1]

H-Bond Acceptors 1 (Phenolic -OH)
Soluble in protic solvents

(Alcohols).[1]

pKa ~10.0

Acidic.[1] Solubility in water

increases significantly at pH >

11 (Phenolate formation).[1]

Solvation Mechanism Diagram
The following diagram illustrates the dual solvation mechanism required to dissolve this

amphiphilic molecule.
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Caption: Dual solvation mechanism. The phenolic head requires polar interaction (H-bonding),

while the chloropropyl tail requires Van der Waals dispersion forces.[1]
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Solubility Landscape
The following data is categorized by solvent class. "High" implies >100 mg/mL, "Moderate"

implies 10-100 mg/mL, and "Low" implies <1 mg/mL.[1]

Table 1: Solubility in Organic Solvents
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Solvent Class Specific Solvent Solubility Rating Technical Notes

Chlorinated
Dichloromethane

(DCM)
High

Excellent solvent for

extraction.[1]

Dissolves both the

aromatic ring and alkyl

chain.[1]

Chlorinated Chloroform High

Similar to DCM; often

used for NMR

analysis.[1]

Alcohols Methanol / Ethanol High

Forms strong H-bonds

with the phenol group.

[1] Good for

recrystallization.[1]

Ethers Diethyl Ether High

Used in synthesis

workups (see Ref 1).

Good solubility due to

H-bond acceptance.

[1][3]

Ethers THF High

Excellent general-

purpose solvent;

miscible with water for

biphasic reactions.[1]

Polar Aprotic DMSO / DMF Very High

Universal solvent.[1]

Hard to remove; use

only if necessary for

reactions.[1]

Aromatics Toluene Moderate

Good for high-temp

reactions.[1] Solubility

increases significantly

with heat.[1]

Alkanes Hexane / Heptane Low to Moderate The polar phenol

group limits solubility.

[1] Often used as an
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anti-solvent to

precipitate the

product.[1]

Aqueous Water (Neutral pH) Low

Hydrophobic effect of

the chloropropyl chain

dominates.

Aqueous Water (pH > 12) High

Deprotonation forms

the phenolate anion,

rendering it water-

soluble.[1]

Experimental Protocol: Gravimetric Solubility
Determination
Since batch-to-batch purity affects solubility, researchers should validate specific solubility

limits using this self-validating protocol.

Objective: Determine the saturation limit (

) of 4-(3-Chloropropyl)phenol in a target solvent at 25°C.

Workflow Diagram
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Calculate Solubility:
S = m_res / V_solvent
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Caption: Gravimetric workflow for determining saturation limits. Ensure the filter membrane is

compatible with the solvent (e.g., PTFE for organics).[1]
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Step-by-Step Methodology
Preparation: Weigh approximately 500 mg of 4-(3-Chloropropyl)phenol into a pre-weighed

4 mL glass vial.

Saturation: Add exactly 1.0 mL of the target solvent.[1] Cap tightly.

Equilibration: Vortex for 1 minute, then place on an orbital shaker at 25°C for 24 hours.

Check visual appearance: If fully dissolved, add more solid until a precipitate persists.[1]

Filtration: Draw the supernatant into a syringe and filter through a 0.45 µm PTFE filter into a

second pre-weighed vial. This removes undissolved solids.[1][4]

Drying: Evaporate the solvent using a gentle stream of nitrogen or a vacuum concentrator

(SpeedVac) until a constant weight is achieved.[1]

Calculation:

[1]

Application Context: Solvent Selection for
Synthesis
Reaction Solvents

Nucleophilic Substitution (Sn2): When reacting the phenol group (e.g., O-alkylation), use

Acetone or DMF with a base like K₂CO₃.[1] The compound is highly soluble, and these

solvents enhance the nucleophilicity of the phenolate.[1]

Friedel-Crafts / Chlorination: Use DCM or Chloroform.[1] These solvents dissolve the starting

material and are inert to standard Lewis acids used in modifying the ring.[1]

Purification (Recrystallization)[1][2]
Solvent System: A mixture of Hexane/Ethyl Acetate or Hexane/Toluene is recommended.[1]

Logic: The compound is highly soluble in Ethyl Acetate/Toluene (solvent) but poorly soluble

in Hexane (anti-solvent).[1]
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Dissolve in minimum hot Ethyl Acetate.[1]

Add warm Hexane dropwise until turbidity appears.

Cool slowly to 4°C to induce crystallization.

Safety & Handling References
Reactivity Warning: This compound contains an alkyl chloride.[1] Avoid dissolving in solvents

containing nucleophiles (e.g., pyridine, primary amines) unless reaction is intended.

Acidity: As a phenol, it is corrosive to tissue.[1] Wear nitrile gloves and eye protection.[1]

Storage: Store in a cool, dry place. Solutions in alcohols may esterify or degrade over

prolonged periods; prepare fresh.[1]

References
LookChem.4-(3-Chloropropyl)phenol - Technology Process and Synthesis. (Describes

synthesis using Diethyl Ether and Aqueous HCl). [Link][1]

National Center for Biotechnology Information (PubChem).Compound Summary for CID

7465 (Analogue: 4-Isopropylphenol).[1] (Used for LogP and pKa comparative analysis).[1]

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Solubility Profile of 4-(3-
Chloropropyl)phenol[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3176378#solubility-of-4-3-chloropropyl-phenol-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b3176378#solubility-of-4-3-chloropropyl-phenol-in-organic-solvents
https://www.benchchem.com/product/b3176378#solubility-of-4-3-chloropropyl-phenol-in-organic-solvents
https://www.benchchem.com/product/b3176378#solubility-of-4-3-chloropropyl-phenol-in-organic-solvents
https://www.benchchem.com/product/b3176378#solubility-of-4-3-chloropropyl-phenol-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3176378?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3176378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

